Cas no 57691-07-3 (Acetic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (2E)-)

Acetic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (2E)- structure
57691-07-3 structure
Product Name:Acetic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (2E)-
CAS No:57691-07-3
MF:C12H10O4
MW:218.205403804779
CID:5331733
PubChem ID:12251924
Update Time:2026-03-10

Acetic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (2E)- Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (2E)-
    • Ethyl (E)-2-(3-oxoisobenzofuran-1(3H)-ylidene)acetate
    • E84776
    • 57691-07-3
    • ethyl (2E)-2-(3-oxo-2-benzofuran-1-ylidene)acetate
    • SCHEMBL13775156
    • (E)-ETHYL 2-(3-OXOISOBENZOFURAN-1(3H)-YLIDENE)ACETATE
    • MFCD31802368
    • Inchi: 1S/C12H10O4/c1-2-15-11(13)7-10-8-5-3-4-6-9(8)12(14)16-10/h3-7H,2H2,1H3/b10-7+
    • InChI Key: YUYJWUQIKNLSPN-JXMROGBWSA-N
    • SMILES: C(OCC)(=O)/C=C1\C2=C(C=CC=C2)C(=O)O\1

Computed Properties

  • Exact Mass: 218.05790880g/mol
  • Monoisotopic Mass: 218.05790880g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 52.6Ų

Acetic acid, 2-(3-oxo-1(3H)-isobenzofuranylidene)-, ethyl ester, (2E)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1243189-100mg
(E)-ethyl 2-(3-oxoisobenzofuran-1(3H)-ylidene)acetate
57691-07-3 95%
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eNovation Chemicals LLC
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eNovation Chemicals LLC
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(E)-ethyl 2-(3-oxoisobenzofuran-1(3H)-ylidene)acetate
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$1170 2023-05-17
Aaron
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(E)-ethyl 2-(3-oxoisobenzofuran-1(3H)-ylidene)acetate
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(E)-ethyl 2-(3-oxoisobenzofuran-1(3H)-ylidene)acetate
57691-07-3 96%
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$301.00 2023-12-14
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AR01XAZE-5g
(E)-ethyl 2-(3-oxoisobenzofuran-1(3H)-ylidene)acetate
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1PlusChem
1P01XAR2-100mg
(E)-ethyl 2-(3-oxoisobenzofuran-1(3H)-ylidene)acetate
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1PlusChem
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(E)-ethyl 2-(3-oxoisobenzofuran-1(3H)-ylidene)acetate
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